Cas no 2417-17-6 (2-amino-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-amino-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2417-17-6
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 1416492
• PubChem ID: 10313133
• Update Time: 2025-04-23

2-amino-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-amino-3-methyl-
• CAA41717
• AT13875
• AKOS022719466
• CS-0216865
• MFCD17167116
• 2-aMino-3-MethylpyriMidin-4(3H)-one
• SCHEMBL5041904
• 2-amino-3-methyl-3,4-dihydropyrimidin-4-one
• 2417-17-6
• EN300-63710
• Z990948114
• SY183867
• 2-AMINO-3-METHYLPYRIMIDIN-4-ONE

• Inchi： 1S/C5H7N3O/c1-8-4(9)2-3-7-5(8)6/h2-3H,1H3,(H2,6,7)
• InChI Key： GFSXUEPGKWYEHW-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N)N1C

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-amino-3-methyl-3,4-dihydropyrimidin-4-one

Comprehensive Guide to 4(3H)-Pyrimidinone, 2-amino-3-methyl- (CAS No. 2417-17-6): Properties, Applications, and Market Insights

4(3H)-Pyrimidinone, 2-amino-3-methyl- (CAS No. 2417-17-6) is a specialized organic compound belonging to the pyrimidine derivatives family. This heterocyclic compound has gained significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. With the increasing demand for novel drug intermediates and bioactive molecules, 2-amino-3-methyl-4(3H)-pyrimidinone has emerged as a compound of interest for researchers and industry professionals alike.

The molecular structure of 4(3H)-Pyrimidinone, 2-amino-3-methyl- features a six-membered ring containing two nitrogen atoms at positions 1 and 3, with an amino group at position 2 and a methyl group at position 3. This specific substitution pattern contributes to its chemical reactivity and makes it a valuable building block in organic synthesis. Recent studies in medicinal chemistry have highlighted the potential of this compound as a precursor for various pharmaceutical intermediates, particularly in the development of antiviral and anticancer agents.

In the current market landscape, CAS 2417-17-6 has seen growing demand from research institutions and pharmaceutical companies. The compound's versatility is demonstrated by its applications in developing nucleoside analogs, which are crucial in modern drug discovery. With the global pharmaceutical industry focusing on personalized medicine and targeted therapies, 2-amino-3-methylpyrimidin-4(3H)-one has become increasingly relevant for researchers exploring novel treatment options.

The synthesis of 4(3H)-Pyrimidinone, 2-amino-3-methyl- typically involves condensation reactions using readily available starting materials. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact. These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthesis methods, making this compound particularly attractive for environmentally conscious manufacturers.

Quality control for 2417-17-6 involves rigorous analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is critical for research applications, especially in drug discovery processes where even minor impurities can affect biological activity. Recent advancements in analytical chemistry have enabled more precise characterization of this compound, facilitating its use in high-value applications.

From a regulatory perspective, 4(3H)-Pyrimidinone, 2-amino-3-methyl- is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, researchers should always consult the latest safety data sheets and follow institutional guidelines when working with this compound. The growing importance of chemical safety in research environments has led to improved handling protocols for such specialized intermediates.

The commercial availability of CAS No. 2417-17-6 has expanded in recent years, with several specialty chemical suppliers offering this compound in various quantities. Pricing trends reflect the compound's increasing importance in pharmaceutical research, with market analysts predicting steady growth in demand. This aligns with broader trends in the fine chemicals market, where specialized intermediates are seeing increased investment.

Future research directions for 2-amino-3-methyl-4(3H)-pyrimidinone include exploring its potential in novel drug formulations and investigating its biochemical properties more thoroughly. The compound's structural features make it particularly interesting for developing enzyme inhibitors, a rapidly growing area in pharmaceutical research. These applications position 2417-17-6 as a compound with significant potential for future scientific breakthroughs.

Storage and handling recommendations for 4(3H)-Pyrimidinone, 2-amino-3-methyl- typically suggest keeping the compound in a cool, dry environment, protected from light and moisture. Proper storage is essential to maintain the compound's stability and ensure reliable research results. These considerations are particularly important for researchers working with sensitive chemical intermediates in long-term studies.

The scientific literature contains numerous references to CAS 2417-17-6, with studies exploring its various properties and potential applications. Recent publications have focused on its role in developing novel therapeutic agents, reflecting the compound's growing importance in biomedical research. This body of literature provides valuable insights for researchers considering working with this interesting pyrimidine derivative.

In conclusion, 4(3H)-Pyrimidinone, 2-amino-3-methyl- represents an important compound in modern chemical research with diverse potential applications. Its unique structural features and reactivity make it valuable for pharmaceutical development and other specialized applications. As research continues to uncover new uses for this compound, its significance in scientific and industrial contexts is likely to grow, making it a compound worth watching in the coming years.